Cas no 2307783-38-4 (rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans)

• Product Name: rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans
• CAS No: 2307783-38-4
• MF: C₄H₇ClO₄S
• MW: 186.613979578018
• MDL: MFCD30535895
• CID: 5184642
• PubChem ID: 125511656
• Update Time: 2025-10-28

rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonyl chloride, tetrahydro-4-hydroxy-, (3R,4R)-rel-
• rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans

• MDL： MFCD30535895
• Inchi： 1S/C4H7ClO4S/c5-10(7,8)4-2-9-1-3(4)6/h3-4,6H,1-2H2/t3-,4-/m1/s1
• InChI Key： BLZBMRHFQNWBFV-QWWZWVQMSA-N
• SMILES： O1C[C@@H](O)[C@H](S(Cl)(=O)=O)C1

Additional information on rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans

Comprehensive Overview of rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans (CAS No. 2307783-38-4)

The compound rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans (CAS No. 2307783-38-4) is a highly specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the hydroxyoxolane ring and sulfonyl chloride functional group, make it a valuable building block for the development of novel therapeutic agents and advanced materials. Researchers and industry professionals are increasingly interested in this compound due to its potential in stereoselective synthesis and bioconjugation techniques.

In recent years, the demand for chiral intermediates like rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans has surged, driven by the growing focus on precision medicine and targeted drug delivery. The compound's ability to introduce sulfonyl groups into molecules with high enantiomeric purity aligns with modern trends in green chemistry and sustainable synthesis. Its CAS No. 2307783-38-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans is its role in peptide modification and proteomics. The sulfonyl chloride moiety enables efficient coupling reactions, making it a preferred choice for labeling biomolecules. This property has sparked interest in fields such as diagnostic imaging and biomarker discovery, where precise molecular tagging is critical. The compound's trans configuration further enhances its utility in creating structurally defined conjugates.

From a synthetic perspective, the hydroxyoxolane ring in rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans offers remarkable versatility. It serves as a rigid scaffold that can influence the pharmacokinetic properties of drug candidates, addressing common challenges like metabolic stability and oral bioavailability. These attributes are particularly valuable in the design of small-molecule inhibitors and enzyme modulators, which dominate current drug development pipelines.

The compound's significance extends to material science, where its reactive sulfonyl chloride group facilitates the creation of advanced polymers with tailored properties. Researchers exploring smart materials and responsive coatings often investigate CAS No. 2307783-38-4 as a potential crosslinking agent. Its compatibility with click chemistry protocols further broadens its applicability in designing functional surfaces and nanostructures.

Quality control and analytical characterization of rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans are critical considerations for users. Advanced techniques like HPLC, NMR, and mass spectrometry are typically employed to verify its purity and stereochemical integrity. These analyses are essential given the compound's role in high-value applications where even minor impurities can significantly impact outcomes.

Looking ahead, the scientific community anticipates expanded uses for rac-(3R,4R)-4-hydroxyoxolane-3-sulfonyl chloride, trans in emerging areas such as antibody-drug conjugates (ADCs) and protein engineering. Its combination of reactivity and stereochemical control positions it as a key player in the next generation of biopharmaceuticals. As research continues to uncover new applications for this versatile intermediate, its importance in both academic and industrial settings is expected to grow substantially.